9-(2-methylidene-3-(phosphonomethoxy)propyl)guanine
9-(2-methylidene-3-(phosphonomethoxy)propyl)guanine
Brand Name:
Vulcanchem
CAS No.:
176434-89-2
VCID:
VC0066035
InChI:
InChI=1S/C11H16N5O5P/c1-7(4-21-6-22(18,19)20)2-3-16-5-13-8-9(16)14-11(12)15-10(8)17/h5H,1-4,6H2,(H2,18,19,20)(H3,12,14,15,17)
SMILES:
C=C(CCN1C=NC2=C1NC(=NC2=O)N)COCP(=O)(O)O
Molecular Formula:
C11H16N5O5P
Molecular Weight:
329.25 g/mol
9-(2-methylidene-3-(phosphonomethoxy)propyl)guanine
CAS No.: 176434-89-2
Main Products
VCID: VC0066035
Molecular Formula: C11H16N5O5P
Molecular Weight: 329.25 g/mol
| CAS No. | 176434-89-2 |
|---|---|
| Product Name | 9-(2-methylidene-3-(phosphonomethoxy)propyl)guanine |
| Molecular Formula | C11H16N5O5P |
| Molecular Weight | 329.25 g/mol |
| IUPAC Name | [4-(2-amino-6-oxo-3H-purin-9-yl)-2-methylidenebutoxy]methylphosphonic acid |
| Standard InChI | InChI=1S/C11H16N5O5P/c1-7(4-21-6-22(18,19)20)2-3-16-5-13-8-9(16)14-11(12)15-10(8)17/h5H,1-4,6H2,(H2,18,19,20)(H3,12,14,15,17) |
| Standard InChIKey | KCQPHHMIPYIKOA-UHFFFAOYSA-N |
| Isomeric SMILES | C=C(CCN1C=NC2=C1NC(=NC2=O)N)COCP(=O)(O)O |
| SMILES | C=C(CCN1C=NC2=C1NC(=NC2=O)N)COCP(=O)(O)O |
| Canonical SMILES | C=C(CCN1C=NC2=C1NC(=NC2=O)N)COCP(=O)(O)O |
| Synonyms | 9-(2-methylidene-3-(phosphonomethoxy)propyl)guanine |
| PubChem Compound | 128022 |
| Last Modified | Nov 09 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume